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Compound of Interest

Compound Name: Vinyl octanoate

Cat. No.: B1583061

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides critical information on the safety, handling, and Globally
Harmonized System (GHS) classification of vinyl octanoate. The following sections detail its
hazardous properties, safe handling procedures, and the experimental basis for these
recommendations, offering a comprehensive resource for laboratory and industrial settings.

Chemical Identification and Physical Properties

Vinyl octanoate, also known as vinyl caprylate, is a colorless liquid used in the synthesis of
polymers and as a flavoring agent.[1][2] A clear understanding of its physical and chemical
properties is fundamental to its safe handling.
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Property Value Source
CAS Number 818-44-0 [3][4]
Molecular Formula C10H1802 [3]
Molecular Weight 170.25 g/mol

Appearance Colorless liquid

Boiling Point 192 °C (377.6 °F)

79-80 °C @ 7 mmHg

90 °C @ 10 Torr

Flash Point 75 °C (167 °F)
Density 0.88 g/cm?3

Low solubility in water; soluble
Solubility in organic solvents like

alcohols and ethers.

Vapor Pressure

0.177 mmHg at 25°C

GHS Hazard Classification and Safety Precautions

Vinyl octanoate is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). Understanding these

classifications is crucial for implementing appropriate safety measures.

GHS Classification Hazard Statement Pictogram

Flammable Liquids H227: Combustible liquid

Skin Corrosion/Irritation H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye

Irritation irritation

Specific Target Organ Toxicity -  H335: May cause respiratory

Single Exposure irritation
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Precautionary Statements:

A comprehensive set of precautionary statements is associated with the handling of vinyl
octanoate to minimize risk.
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Precautionary Statement

Category Statement
Code
Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No
smoking.
Avoid breathing
P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Get medical help if you feel

P319

unwell.

Specific treatment (see
P321 supplemental first aid

instruction on this label).
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If skin irritation occurs: Get

P332 + P317 )
medical help.
If eye irritation persists: Get
P337 + P317 )
medical help.
Take off contaminated clothing
P362 + P364 )
and wash it before reuse.
In case of fire: Use dry sand,
P370 + P378 dry chemical or alcohol-
resistant foam to extinguish.
Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly
closed.
Store in a well-ventilated
P403 + P235
place. Keep cool.
P405 Store locked up.
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Safe Handling and Storage Workflow

A systematic approach to handling and storage is essential to ensure laboratory safety. The

following diagram outlines a logical workflow for managing vinyl octanoate from procurement

to disposal.
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Procurement & Receiving

Procure from reputable supplier

(Receive & inspect container for damage)

Review Safety Data Sheet (SDS)

Proceed to storage

Storage N
v
(S(ore in a cool, dry, well-ventilated area)
Transfer to use area
Handling & Use
\ J A J Y

(Keep away from heat, sparks, and open flames) (Slore separately from incompatible malerials) (Work in a well-ventilated area or fume hood)

/

;

(Wear appropriate PPE (gloves, safety glasses, lab coat))

Spill & Waste Disposal

Avoid inhaling vapors

Ensure spill kit is accessible

Avoid contact with skin and eyes

\ J

(Collect waste in a labeled, sealed container

:

Dispose of waste according to regulations

(Comam spills with absorbent materiaD
:i

.

Click to download full resolution via product page

Caption: Safe handling workflow for vinyl octanoate.
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Experimental Protocols for Hazard Assessment

The GHS classifications of vinyl octanoate are based on data from standardized toxicological
and physical hazard tests. While specific study reports for vinyl octanoate are not publicly
available, the methodologies follow internationally recognized guidelines, such as those from
the Organisation for Economic Co-operation and Development (OECD).

Skin Irritation Testing (Representative Protocol based on
OECD 439)

The "Causes skin irritation” (H315) classification is determined using methods like the In Vitro
Skin Irritation: Reconstructed Human Epidermis (RhE) Test.

Objective: To identify substances that are capable of producing reversible damage to the skin.

Methodology:

Test System: A reconstructed human epidermis model, which mimics the biochemical and
physiological properties of the upper layers of human skin, is used.

e Procedure: a. A small amount of vinyl octanoate is applied topically to the surface of the
RhE tissue. b. The tissue is incubated for a defined period (e.g., 60 minutes). c. After
exposure, the chemical is washed off, and the tissue is incubated for a further recovery
period (e.g., 42 hours).

o Data Analysis: a. Cell viability is measured by the enzymatic conversion of a vital dye (e.qg.,
MTT) into a colored product, which is then quantified. b. The viability of the treated tissue is
compared to that of a negative control.

o Classification: If the cell viability is reduced to < 50%, the substance is classified as a skin
irritant (UN GHS Category 2).

The following diagram illustrates the workflow for this in vitro skin irritation test.
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Preparation
Prepare Reconstructed Human
Epidermis (RhE) tissue

b

Apply vinyl octanoate to Prepare negative (saline)
triplicate tissue samples and positive (5% SDS) controls
|

- J

Exposure & Incubation

Incubate for 60 minutes
at 37°C
[Wash off test chemicaD

A4

Incubate for 42-hour
recovery period

(11
Viability Assessment
Perform MTT assay to
assess cell viability
Measure absorbance of
formazan product

:

Calculate % viability relative
to negative control

AN J/

Classification

) 4
Viability < 50%?
Classify as Skin Irritant . .
[ (GHS Category 2) ) [Classﬁy as Non—lrntanD

- J

Click to download full resolution via product page

Caption: Workflow for in vitro skin irritation testing.
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Flash Point Determination (Representative Protocol)

The "Combustible liquid" (H227) classification is based on the flash point of the substance.

Objective: To determine the lowest temperature at which the application of an ignition source
causes the vapors of a liquid to ignite under specified conditions.

Methodology:

Apparatus: A closed-cup flash point tester (e.g., Pensky-Martens or Setaflash) is commonly
used. The closed-cup method is generally preferred for its accuracy and reproducibility.

e Procedure: a. A specified amount of vinyl octanoate is placed in the test cup. b. The sample
is heated at a slow, constant rate. c. At regular temperature intervals, an ignition source (a
small flame) is introduced into the vapor space above the liquid.

» Data Analysis: The flash point is the lowest temperature at which a "flash" (a brief ignition of
the vapor) is observed.

 Classification: For GHS, a liquid with a flash point between 60 °C and 93 °C is classified as a
Category 4 flammable liquid, which corresponds to the "Combustible liquid" hazard
statement.

Eye Irritation and Respiratory Irritation

Similar to skin irritation, the "Causes serious eye irritation” (H319) and "May cause respiratory
irritation” (H335) classifications are based on standardized tests. Eye irritation is often
assessed using in vitro methods with reconstructed human corneal epithelium models (e.g.,
OECD 492). Respiratory irritation is typically evaluated through animal studies or by
considering evidence from human exposure and data on similar substances.

First Aid Measures

In the event of exposure to vinyl octanoate, the following first aid measures should be taken
immediately:

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.
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o Skin Contact: Take off contaminated clothing immediately. Wash the affected area with soap
and plenty of water. Consult a doctor if irritation persists.

» Eye Contact: Rinse with pure water for at least 15 minutes. Remove contact lenses if present
and easy to do. Seek immediate medical attention.

 Ingestion: Do not induce vomiting. Never give anything by mouth to an unconscious person.
Rinse mouth with water and consult a doctor.

Fire-Fighting and Accidental Release Measures

o Fire-Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire
involving vinyl octanoate.

o Accidental Release: In case of a spill, remove all sources of ignition. Ventilate the area. Wear
appropriate personal protective equipment, including chemical-impermeable gloves. Contain
the spill using a non-combustible absorbent material (e.g., sand, earth) and collect it in a
suitable, closed container for disposal. Do not let the chemical enter drains.

This guide is intended to provide comprehensive safety and handling information for vinyl
octanoate for use by trained professionals. Always refer to the specific Safety Data Sheet
(SDS) provided by the supplier for the most current and detailed information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Vinyl Octanoate: A Comprehensive Technical Guide to
Safety, Handling, and GHS Classification]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1583061#safety-handling-and-ghs-information-for-
vinyl-octanoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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